N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H11F4N5O/c17-12-5-2-6-13(8-12)25-14(22-23-24-25)9-21-15(26)10-3-1-4-11(7-10)16(18,19)20/h1-8H,9H2,(H,21,26)
• InChI Key: FLIKDHJBOLHLLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)NCC2=NN=NN2C3=CC(=CC=C3)F
• Molecular Formula: C16H11F4N5O
• Molecular Weight: 365.28 g/mol
• CAS No.: 921075-93-6

Description

N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(trifluoromethyl)benzamide, also known as TAK-659, is a small molecule inhibitor that has been extensively researched for its potential therapeutic applications. This compound belongs to the class of protein kinase inhibitors and has shown promising results in preclinical studies for the treatment of various diseases.

Scientific Research Applications

Antimicrobial and Antipathogenic Activities

• Antipathogenic Activity : A study on the synthesis and spectroscopic properties of new thiourea derivatives, including compounds related to "N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(trifluoromethyl)benzamide," showed significant antipathogenic activity against Pseudomonas aeruginosa and Staphylococcus aureus, suggesting potential for the development of novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Medicinal Chemistry and Therapeutic Potential

• Cancer Therapy : Research into the anticancer evaluation of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, which are structurally related to the compound , revealed moderate to excellent anticancer activity against several cancer cell lines, indicating the potential for these compounds in cancer therapy (Ravinaik et al., 2021).
• Antiviral Activity : Compounds bearing structural similarities to "this compound" were synthesized and tested for anti-influenza A virus activity, with several demonstrating significant efficacy against the H5N1 strain, highlighting their potential as antiviral agents (Hebishy, Salama, & Elgemeie, 2020).

Synthetic Methodologies and Chemical Properties

• Microwave-Induced Synthesis : A study focused on the microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine, demonstrating promising antimicrobial analogs. These findings illustrate the versatility of compounds related to "this compound" in synthetic chemistry and their potential applications in developing antimicrobial agents (Desai, Rajpara, & Joshi, 2013).